Cas no 36413-60-2 (Cyclohexanecarboxylicacid, 1,3,4,5-tetrahydroxy-, (1a,3R,4a,5R)-rel-)

36413-60-2 structure

Product Name:Cyclohexanecarboxylicacid, 1,3,4,5-tetrahydroxy-, (1a,3R,4a,5R)-rel-

CAS No:36413-60-2

MF:C₇H₁₂O₆

MW:192.166583061218

CID:311550

PubChem ID:37439

Update Time:2025-04-19

Cyclohexanecarboxylicacid, 1,3,4,5-tetrahydroxy-, (1a,3R,4a,5R)-rel- Chemical and Physical Properties

- Cyclohexanecarboxylicacid, 1,3,4,5-tetrahydroxy-, (1a,3R,4a,5R)-rel-
- QUINIC ACID
- 1,3,4,5-Tetrahydroxy-cyclohexancarbonsaeure
- 1,3,4,5-tetrahydroxy-cyclohexanecarboxylic acid
- Chinasaeure
- Cordycepinsaeure
- Cyclohexantetrol-(1.3.4.5)-carbonsaeure-(1)
- Hexahydro-1,3,4,5-tetrahydroxybenzoic acid
- AB00514049
- EINECS 253-023-5
- (1R,3S,4R,5S)-1,3,4,5-tetrahydroxycyclohexanecarboxylic acid
- BDBM50591795
- SR-01000838829
- DTXSID701337780
- SR-01000838829-2
- HMS2235F23
- CHEBI:36124
- 1D-1(OH),3,4/5-tetrahydroxycyclohexanecarboxylic acid
- Q27116711
- A,5R)-1,3,4,5-Tetrahydroxycyclohexanecarboxylic acid
- A,3R,4
- SMR001233454
- BPBio1_001328
- AI3-63020
- CHEMBL444501
- MLS002154154
- NSC 1115
- HMS2098M08
- Cyclohexanecarboxylic acid, 1,3,4,5-tetrahydroxy-, (1alpha,3alpha,4alpha,5beta)-
- 1,3,4,5-Tetrahydroxycyclohexanecarboxylic acid (1alpha,3alpha,4alpha,5beta)-
- 36413-60-2
- BSPBio_001206
- (+)-quinic acid
- (3S,5S)-1,3,4,5-tetrahydroxycyclohexane-1-carboxylic acid
- NCGC00142589-01
- Prestwick3_001103
- rel-(1
- AAWZDTNXLSGCEK-DRMQKGJZSA-N
- Quinate QUINIC ACID Cyclohexanecarboxylic acid, 1,3,4,5-tetrahydroxy-, (1.alpha.,3.alpha.,4.alpha.,5.beta.)- Quinic acid
- Kinic acid
- L-Quinic acid
- D-Quinic acid
- (-)-Quinic acid
- Chinic acid
- Inchi： 1S/C7H12O6/c8-3-1-7(13,6(11)12)2-4(9)5(3)10/h3-5,8-10,13H,1-2H2,(H,11,12)/t3-,4-,5?,7?/m0/s1
- InChI Key： AAWZDTNXLSGCEK-ZHQZDSKASA-N
- SMILES： OC1(C(=O)O)C[C@@H](C([C@H](C1)O)O)O

Color/Form: White transparent crystal. It exists in the bark of cinchona. It has a strong sour taste. It can form lactone in high humidity
Density: 1.828
Boiling Point: 438.4°Cat760mmHg
Flash Point: 233.1°C
PSA: 118.22000
LogP: -2.32140
Solubility: Soluble in 2.5 parts of water \ ethanol and glacial acetic acid, insoluble in ether